Cas no 1023942-16-6 (4-Carboxymethyl-3-nitrobenzoic acid ethyl ester)

4-Carboxymethyl-3-nitrobenzoic acid ethyl ester Properties

Names and Identifiers

• 4-carboxymethyl-3-nitrobenzoic acid ethyl ester
• ethyl 4-(carboxymethyl)-3-nitrobenzoate

• InChIKey： RUSUPBJOVKMNII-UHFFFAOYSA-N
• Inchi： 1S/C11H11NO6/c1-2-18-11(15)8-4-3-7(6-10(13)14)9(5-8)12(16)17/h3-5H,2,6H2,1H3,(H,13,14)
• SMILES： O(CC)C(C1C=CC(CC(=O)O)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 253.058637g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 253.058637g/mol
• Heavy Atom Count: 18
• Complexity: 337
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 109
• Molecular Weight: 253.21g/mol